2-Amino-6-nitrobenzamide

• IUPAC Name: 2-amino-6-nitrobenzamide
• InChI: InChI=1S/C7H7N3O3/c8-4-2-1-3-5(10(12)13)6(4)7(9)11/h1-3H,8H2,(H2,9,11)
• InChI Key: VSBVFLVLPDTKPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])C(=O)N)N
• Molecular Formula: C7H7N3O3
• DSSTOX Substance ID: DTXSID40711128
• Molecular Weight: 181.15 g/mol
• CAS No.: 1261676-58-7

Description

2-Amino-6-nitrobenzamide (2A6NB) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a nitroaromatic compound that has a benzamide functional group attached to it. The compound has a CAS Number of 1261676-58-7 and a molecular weight of 181.15.

Molecular Structure Analysis

The molecular formula of this compound is C7H7N3O3. The InChI code is 1S/C7H7N3O3/c8-4-2-1-3-5(10(12)13)6(4)7(9)11/h1-3H,8H2,(H2,9,11). The compound has a canonical SMILES representation of C1=CC(=C(C(=C1)N+[O-])C(=O)N)N.

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. It has a molecular weight of 181.15 g/mol. The compound has a topological polar surface area of 115 Ų.

Scientific Research Applications

• Anticancer Agents : Some derivatives, like 2-aryl-5(6)-nitro-1H-benzimidazole, have shown potential as anticancer agents. For instance, 2-(4-chloro-3-nitrophenyl)-5(6)-nitro-1H-benzimidazole exhibited selective cytotoxic activity and induced apoptosis in certain cancer cell lines, suggesting its potential as a potent anticancer agent (Romero-Castro et al., 2011).

• DNA-DNA Interstrand Crosslinking : The active form of CB 1954 (5-(aziridin-1-yl)-4-hydroxylamino-2-nitrobenzamide) is known for its ability to form DNA-DNA interstrand crosslinks in cells, a property that contributes to its cytotoxicity. This reactivity makes it a candidate for chemotherapeutic applications (Knox et al., 1991).

• Anticonvulsant Properties : Some 4-nitro-N-phenylbenzamides, which are structurally related, have been synthesized and evaluated for their anticonvulsant properties, showing effectiveness in certain seizure models (Bailleux et al., 1995).

• Photochemical DNA Cleavage : Compounds like nitrobenzamido ligands linked to DNA intercalators can induce DNA cleavage upon irradiation, suggesting applications in photochemical studies and potentially in targeted therapies (Nielsen et al., 1988).

• Antiarrhythmic Activity : Derivatives such as N-[2-(1-adamantylamino)-2-oxoethyl]-N-(ω-aminoalkyl)nitrobenzamides have been synthesized with an antiarrhythmic activity spectrum, indicating potential applications in cardiovascular therapeutics (Likhosherstov et al., 2014).

• Chemotherapeutic Activity : 4-Iodo-3-nitrobenzamide has been studied for its chemotherapeutic activity, showing selective tumoricidal action, potentially through the induction of apoptosis in tumor cells (Mendeleyev et al., 1995).

• Antibacterial Activity : Novel sulfonamides containing a 2-amino-1,3-thiazole fragment have been synthesized and evaluated for their antibacterial activity against specific bacteria (Rafiee Pour et al., 2019).

Safety and Hazards

The compound is associated with some safety hazards. It has a signal word of “Danger” and is associated with Hazard Statement H314. Precautionary statements include P280, P305+P351+P338, and P310.